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Compound of Interest

Compound Name:
6-Methyl-3-methylidenehept-5-en-

2-one

Cat. No.: B060398 Get Quote

An In-depth Technical Guide to the Early Studies and Discovery of 6-Methyl-5-hepten-2-one

Introduction
6-Methyl-5-hepten-2-one, also known as Sulcatone, is a naturally occurring unsaturated ketone

found in various plants, including citronella, lemongrass, and palmarosa.[1][2] It is recognized

by its characteristic powerful, fatty, green, and citrus-like odor.[2][3] This compound is a

significant intermediate in the synthesis of a wide range of valuable chemicals, including

vitamins, aroma compounds, and pharmaceuticals.[4][5] This technical guide provides a

comprehensive overview of the early studies, physicochemical properties, synthesis

methodologies, and biological activities of 6-Methyl-5-hepten-2-one, geared towards

researchers, scientists, and drug development professionals.

Physicochemical Properties
A summary of the key physicochemical properties of 6-Methyl-5-hepten-2-one is presented in

Table 1. This data is crucial for its handling, formulation, and application in various experimental

and industrial settings.
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Property Value Reference

Molecular Formula C8H14O [3]

Molecular Weight 126.20 g/mol [3]

Appearance Colorless to yellowish liquid [4][6]

Odor
Powerful, fatty, green, citrus-

like
[2][3]

Taste
Bittersweet, reminiscent of

pear
[2]

Boiling Point 172-174 °C at 1014 hPa [6]

Melting Point -67.1 to -67.3 °C [6]

Density 0.851 g/cm³ at 20 °C [6]

Vapor Pressure
0.99 hPa at 18.18 °C; 1.99

hPa at 27.99 °C
[6]

Water Solubility 3.02 g/L at 25 °C [6]

Log Kow 2.4 [6]

Refractive Index 1.4445 at 20 °C [3]

Experimental Protocols: Synthesis of 6-Methyl-5-
hepten-2-one
Several synthetic routes for 6-Methyl-5-hepten-2-one have been developed, reflecting its

industrial importance. The following sections detail the methodologies for the most common

approaches.[4][5]

Synthesis from Acetylene and Acetone
This well-established industrial method involves a three-step sequence:

Ethynylation of Acetone: Acetone undergoes an ethynylation reaction with acetylene in the

presence of a base catalyst to produce 2-methyl-3-butyn-2-ol.[7]
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Partial Hydrogenation: The resulting 2-methyl-3-butyn-2-ol is partially hydrogenated using a

Lindlar catalyst to yield 2-methyl-3-buten-2-ol.

Carroll Rearrangement: The 2-methyl-3-buten-2-ol is then reacted with diketene or an alkyl

acetoacetate (such as ethyl acetoacetate) to form an acetoacetic ester, which subsequently

undergoes a Carroll rearrangement upon heating to produce 6-Methyl-5-hepten-2-one.[4][5]
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Synthesis of 6-Methyl-5-hepten-2-one from Acetone and Acetylene.

Synthesis from Isobutylene, Acetone, and Formaldehyde
This process involves the synthesis of an intermediate, α-methylheptenone, which is then

isomerized to the desired product.

Synthesis of α-Methylheptenone: Isobutylene, acetone, and formaldehyde are reacted at

high temperature (e.g., 250°C) and pressure (e.g., 30 MPa) to produce α-methylheptenone.

[4][7]

Isomerization: The α-methylheptenone is subsequently heated in the presence of a

palladium and carbonyl iron catalyst to yield 6-Methyl-5-hepten-2-one.[4][7]
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Synthesis of 6-Methyl-5-hepten-2-one from Isobutylene.

Synthesis from Isoprene
This route utilizes isoprene as the starting material.

Hydrochlorination of Isoprene: Isoprene reacts with hydrogen chloride to form isopentenyl

chloride.[4][5]

Condensation with Acetone: The isopentenyl chloride is then condensed with acetone in the

presence of a phase transfer catalyst (e.g., benzyltriethylammonium chloride) and a strong

base (e.g., NaOH solution) to yield 6-Methyl-5-hepten-2-one. A reported protocol specifies a

reaction temperature of 60-61°C for 3 hours.[4]

Biological Activity and Applications
6-Methyl-5-hepten-2-one exhibits a range of biological activities, making it a compound of

interest in various fields.

Antimicrobial Activity
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Studies have shown that 6-Methyl-5-hepten-2-one possesses antimicrobial properties, with

notable activity against certain bacteria and limited antifungal effects.[1][3] It was found to be

active against a variety of bacterial species, with the exception of Bacillus subtilis and Bacillus

anthracis.[3]

Pheromonal and Kairomonal Activity
This compound acts as an alarm pheromone in some insect species.[3] It is also known to be a

potent attractant for certain mosquito species, such as Aedes aegypti, which are vectors for

diseases like dengue fever and Zika virus.[1] This has led to research into its use in mosquito

traps and control strategies.[1]

Cardiovascular Effects
Recent research has highlighted the cardiovascular effects of 6-Methyl-5-hepten-2-one. In

spontaneously hypertensive rats, it has been shown to have vasorelaxant and anti-platelet

aggregation effects.[8] The proposed mechanism involves the modulation of intracellular

calcium, possibly through interaction with calmodulin.[8] Furthermore, it exhibited antioxidant

properties and did not appear to interfere with coagulation pathways, suggesting a low risk of

bleeding.[8]
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Proposed Mechanism of Cardiovascular Effects of 6-Methyl-5-hepten-2-one.

Other Applications
Due to its pleasant aroma, 6-Methyl-5-hepten-2-one is utilized as a flavoring agent in food

products and as a fragrance component in perfumery.[1][4] It is also a crucial intermediate for

the synthesis of other important compounds, including dehydrolinalool, linalool, citral, and

pseudoionone, which are precursors to vitamins A and E, and other fragrances.[1][4][5]

Conclusion
6-Methyl-5-hepten-2-one is a versatile chemical with significant industrial and biological

relevance. Its early discovery and the development of efficient synthetic routes have paved the

way for its widespread application. Ongoing research into its biological activities, particularly its

cardiovascular effects, suggests potential for its future development in therapeutic applications.

This guide provides a foundational understanding for professionals engaged in the study and

application of this important compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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